Cas no 1864147-09-0 (Methyl 2-hydroxy-2-(3-iodophenyl)acetate)

• Product Name: Methyl 2-hydroxy-2-(3-iodophenyl)acetate
• CAS No: 1864147-09-0
• MF: C₉H₉IO₃
• MW: 292.070435285568
• MDL: MFCD32859523
• CID: 5613804
• PubChem ID: 18628553
• Update Time: 2025-05-24

Methyl 2-hydroxy-2-(3-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(3-iodophenyl)acetate
• SCHEMBL7004680
• EN300-3355887
• 1864147-09-0
• Z2031668793
• Benzeneacetic acid, α-hydroxy-3-iodo-, methyl ester
• Methyl 2-hydroxy-2-(3-iodophenyl)acetate

• MDL： MFCD32859523
• Inchi： 1S/C9H9IO3/c1-13-9(12)8(11)6-3-2-4-7(10)5-6/h2-5,8,11H,1H3
• InChI Key： DDYXARKMOCIMKI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C(=O)OC)O

Computed Properties

• Exact Mass: 291.95964g/mol
• Monoisotopic Mass: 291.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.796±0.06 g/cm3(Predicted)
• Boiling Point: 346.4±32.0 °C(Predicted)
• pka: 11.92±0.20(Predicted)

Additional information on Methyl 2-hydroxy-2-(3-iodophenyl)acetate

Methyl 2-Hydroxy-2-(3-Iodophenyl)Acetate: A Comprehensive Overview

Methyl 2-hydroxy-2-(3-iodophenyl)acetate, with the CAS number 1864147-09-0, is a compound of significant interest in the fields of organic synthesis and drug discovery. This compound, often referred to as Methyl 2-hydroxy-2-(3-iodophenyl)acetate, is characterized by its unique structure, which includes a methyl ester group attached to a hydroxyl-substituted acetate moiety. The presence of the iodine atom at the para position of the phenyl ring adds to its chemical complexity and potential reactivity.

The synthesis of Methyl 2-hydroxy-2-(3-iodophenyl)acetate typically involves multi-step reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. This compound has been extensively studied for its role in various organic transformations, particularly in the construction of bioactive molecules.

One of the most notable applications of Methyl 2-hydroxy-2-(3-iodophenyl)acetate is in the field of drug discovery. Its structure makes it a valuable intermediate in the synthesis of complex pharmaceutical agents. For instance, researchers have utilized this compound as a precursor in the development of novel anti-inflammatory and anticancer drugs. The hydroxyl group and iodine substituent provide reactive sites that can be further modified to enhance bioavailability and therapeutic efficacy.

Recent studies have also highlighted the potential of Methyl 2-hydroxy-2-(3-iodophenyl)acetate in materials science. Its ability to undergo various polymerization reactions has led to its exploration as a building block for advanced materials, such as stimuli-responsive polymers. These materials have applications in drug delivery systems and smart packaging technologies.

In terms of chemical properties, Methyl 2-hydroxy-2-(3-iodophenyl)acetate exhibits moderate solubility in common organic solvents and is relatively stable under ambient conditions. However, it is sensitive to strong acids and bases, which can lead to hydrolysis or decomposition. Proper handling and storage are essential to maintain its integrity and ensure safe use in laboratory settings.

The growing interest in Methyl 2-hydroxy-2-(3-iodophenyl)acetate is driven by its versatility and the increasing demand for innovative chemical tools in research and industry. As new applications continue to emerge, this compound is poised to play a pivotal role in advancing scientific discoveries across multiple disciplines.